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Compound of Interest

Compound Name: CellTracker Orange CMRA Dye

Cat. No.: B12390478 Get Quote

CellTracker™ Orange CMRA (CellTracker™ Orange 5-(and-6)-(((4-

chloromethyl)benzoyl)amino)tetramethylrhodamine) is a fluorescent probe essential for

monitoring cell movement, location, and viability in living cells.[1][2][3] Its robust characteristics,

including high retention through multiple cell generations and low cytotoxicity, make it an

invaluable tool for researchers in fields such as immunology, cancer biology, and

developmental biology.[4] This guide provides an in-depth overview of its mechanism,

properties, and detailed protocols for its application.

Mechanism of Action and Cellular Retention
The efficacy of CellTracker™ Orange CMRA lies in its well-defined, multi-step mechanism of

action that ensures long-term cellular retention. The dye is designed to be membrane-

permeant, allowing it to passively diffuse across the plasma membrane into the cytoplasm of

living cells.

Once inside the cell, two key events occur:

Enzymatic Cleavage: Cytosolic esterases cleave the acetate groups from the CMRA

molecule. This process is essential for activating the dye's fluorescence.[5]

Thiol Conjugation: The dye possesses a mildly reactive chloromethyl group that covalently

binds to thiol groups on intracellular proteins and, most notably, glutathione.[4][5] This

reaction is mediated by the ubiquitous enzyme Glutathione S-transferase (GST).[4][5]
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This covalent conjugation transforms the initially membrane-permeable dye into a large, cell-

impermeant fluorescent product.[4][5] This product is unable to exit the cell, is retained through

multiple cell divisions (for at least 72 hours), and is not transferred to adjacent cells in a

population.[4]
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Diagram 1: Mechanism of CellTracker™ Orange CMRA dye activation and retention.

Physicochemical and Fluorescence Properties
The distinct spectral characteristics of CellTracker™ Orange CMRA allow for its use in

multiplexing experiments with other fluorophores, such as green fluorescent proteins (GFPs).[2]

[3]

Property Value Source(s)

Molecular Formula C₃₀H₂₅Cl₂NO₅ [1][6][7]

Molecular Weight 550.43 g/mol [1][6][7]

Excitation Max. ~548 nm [1][7][8]

Emission Max. ~576 nm [1][7][8]

Solvent for Stock Anhydrous DMSO [4]

Appearance Solid [6]

Experimental Protocols
Successful cell labeling requires careful preparation of reagents and adherence to optimized

protocols. The following sections provide detailed methodologies for common applications.

Reagent Preparation
Prepare a 10 mM Stock Solution: Before use, allow the vial of CellTracker™ Orange CMRA

to warm to room temperature.[9] Dissolve the lyophilized powder (50 µg) in approximately

9.1 µL of high-quality, anhydrous DMSO to create a 10 mM stock solution.[5][9]

Prepare Working Solution: Dilute the 10 mM stock solution in serum-free medium to the

desired final working concentration.[5][9] It is critical to avoid using amine- or thiol-containing

buffers (e.g., Tris, HEPES with DTT) as they can react with the dye.[4][5][9]

For long-term tracking (>3 days): Use a final concentration of 5–25 µM.[5][9]
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For short-term experiments (e.g., viability assays): A lower concentration of 0.5–5 µM is

sufficient.[5]

Pre-warm the Working Solution: Warm the final working solution to the appropriate

temperature for your cells (typically 37°C) before adding it to the culture.[5][9]

General Staining Protocol for Adherent and Suspension
Cells
The following workflow outlines the standard procedure for labeling live cells with CellTracker™

Orange CMRA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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